Cas no 2228816-89-3 (2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228816-89-3
• MF: C₉H₁₁Cl₂NO₂S
• MW: 268.160139322281
• CID: 6423323
• PubChem ID: 165967789
• Update Time: 2025-08-05

2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride
• EN300-1990442
• 2228816-89-3

• Inchi： 1S/C9H11Cl2NO2S/c1-6-5-7(2)12-9(10)8(6)3-4-15(11,13)14/h5H,3-4H2,1-2H3
• InChI Key： KFZWENBYXUHFJJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(C)N=1)CCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 266.9887552g/mol
• Monoisotopic Mass: 266.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride

Introduction to 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228816-89-3)

2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile chemical properties and potential applications. This compound, identified by the CAS number 2228816-89-3, belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthetic chemistry. The presence of a chloro-substituted pyridine ring and an ethanesulfonyl moiety makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride contribute to its unique reactivity. The chloro group on the pyridine ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such transformations are often employed to introduce functional groups into biologically active molecules. Additionally, the ethanesulfonyl chloride portion of the molecule provides a reactive site for the formation of sulfonamides, which are key structural motifs in many pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel sulfonyl chloride derivatives as intermediates in drug synthesis. These compounds are particularly interesting because they can serve as building blocks for more complex molecules with enhanced pharmacological properties. For instance, studies have demonstrated that sulfonyl chlorides derived from pyridine scaffolds can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for therapeutic applications.

One of the most compelling aspects of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of this compound, researchers can fine-tune its interactions with specific kinase targets, leading to the development of more effective inhibitors. Recent advances in computational chemistry have also facilitated the design of such derivatives with improved binding affinities and selectivity.

The agrochemical industry has also shown interest in sulfonyl chloride compounds due to their potential as herbicides and pesticides. The structural versatility of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride allows for modifications that can enhance its bioactivity against various plant pathogens. For example, derivatives of this compound have been investigated for their ability to inhibit weed growth without harming crops, offering a promising alternative to traditional herbicides.

Another area where this compound has found application is in materials science. Sulfonyl chlorides can be used to functionalize polymers and other materials, imparting specific properties such as solubility or reactivity. The unique combination of functional groups in 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride makes it an excellent candidate for such modifications, potentially leading to novel materials with tailored characteristics.

The synthesis of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include the chlorination of pyridine derivatives followed by sulfonylation reactions. Advances in catalytic methods have recently enabled more efficient and environmentally friendly approaches to these transformations, reducing the need for hazardous reagents and solvents.

In conclusion, 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228816-89-3) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable tool in pharmaceutical research, agrochemical development, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further.